N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine

• IUPAC Name: N,N-dimethyl-1-(thiophen-2-ylmethyl)tetrazol-5-amine
• InChI: InChI=1S/C8H11N5S/c1-12(2)8-9-10-11-13(8)6-7-4-3-5-14-7/h3-5H,6H2,1-2H3
• InChI Key: JSQZEGSLOIZXJI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=NN1CC2=CC=CS2
• Molecular Formula: C8H11N5S
• Molecular Weight: 209.27 g/mol

Description

N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine, also known as DMTh-TAZ, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTh-TAZ is a tetrazole-based molecule that has been extensively studied for its unique properties and potential applications in the fields of materials science, organic electronics, and biochemistry.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine is not well understood. However, it is believed that N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine interacts with various biomolecules such as proteins and nucleic acids, leading to changes in their structure and function. N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has also been shown to interact with metal ions, leading to the formation of metal complexes that have potential applications in various fields.
Biochemical and Physiological Effects:
N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has been shown to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has also been shown to have potential applications in the treatment of various diseases, including cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has several advantages for lab experiments, including its high stability and solubility in various solvents. However, N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for the study of N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine, including the development of new synthetic methods for the production of N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine and its derivatives. Additionally, further studies are needed to elucidate the exact mechanism of action of N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine and its potential applications in various fields. Finally, the development of new N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine-based materials with improved properties is an area of active research.

Scientific Research Applications

N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has potential applications in various fields, including materials science, organic electronics, and biochemistry. In materials science, N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has been studied for its potential application as a hole-transporting material in organic solar cells. In organic electronics, N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has been used as a building block for the synthesis of organic semiconductors. In biochemistry, N,N-dimethyl-1-(2-thienylmethyl)-1H-1,2,3,4-tetraazol-5-amine has been studied for its potential use as a fluorescent probe for the detection of metal ions.